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Compound of Interest

Compound Name: 2-Amino-5-methoxybenzenethiol

Cat. No.: B104370 Get Quote

Technical Guide: 2-Amino-5-
methoxybenzenethiol
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Amino-5-methoxybenzenethiol, also known as 2-amino-5-methoxythiophenol, is a

substituted aromatic thiol of significant interest in organic synthesis. Its bifunctional nature,

containing both a nucleophilic thiol group and an amino group, makes it a valuable precursor

for the synthesis of various heterocyclic compounds. This technical guide provides a

comprehensive overview of its chemical properties, synthesis, applications, and safety

protocols.

Chemical and Physical Properties
2-Amino-5-methoxybenzenethiol is a solid at room temperature, appearing as a colorless to

yellow or yellow-green powder or crystal.[1] Key quantitative data for this compound are

summarized in the table below.
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Property Value Reference

Molecular Formula C₇H₉NOS [2]

Molecular Weight 155.22 g/mol [1][2]

CAS Number 6274-29-9 [2]

IUPAC Name
2-amino-5-

methoxybenzenethiol
[2]

Melting Point 81.0 to 85.0 °C [1]

Purity >98.0% (by HPLC) [1]

Physical State (at 20°C) Solid [1]

Synonyms: 2-Amino-5-methoxythiophenol, 2-Amino-5-methoxybenzene-1-thiol, 2-Mercapto-4-

methoxyaniline.[1]

Synthesis of 2-Amino-5-methoxybenzenethiol
A documented method for the preparation of 2-Amino-5-methoxybenzenethiol involves the

hydrolysis of 2-amino-6-methoxybenzothiazole.[3]

Experimental Protocol
Starting Material: 2-amino-6-methoxybenzothiazole Reagents: 8N Potassium hydroxide (KOH),

concentrated Hydrochloric acid (HCl), Acetic acid

Procedure:

To a stirred solution of 8N potassium hydroxide (1.3 L), add 2-amino-6-

methoxybenzothiazole (750 g).[3]

Reflux the mixture overnight.[3]

Neutralize the resulting solution by adding concentrated HCl until a pH of 8.0 is reached.[3]

Further, acidify the solution with acetic acid to a pH of 6.0.[3]
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A precipitate will form, which should be filtered.[3]

Wash the filtered precipitate with water to yield the final product, 2-Amino-5-
methoxybenzenethiol.[3]

Note: The product from this synthesis is often used immediately in subsequent reaction steps.

[3]

Synthesis Workflow Diagram
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Synthesis of 2-Amino-5-methoxybenzenethiol

Start with
2-amino-6-methoxybenzothiazole

Add 8N KOH solution

Reflux overnight

Neutralize with conc. HCl to pH 8.0

Acidify with Acetic Acid to pH 6.0

Precipitation

Filter and wash with water

Obtain 2-Amino-5-methoxybenzenethiol
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Caption: Workflow for the synthesis of 2-Amino-5-methoxybenzenethiol.
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Applications in Drug Development
2-Amino-5-methoxybenzenethiol is a key reagent in the synthesis of benzothiazepines.[4]

Benzothiazepine derivatives are a class of heterocyclic compounds that are scaffolds for drugs

with a wide range of biological activities, including use as calcium channel blockers.

General Synthesis of 1,5-Benzothiazepines
The synthesis of the 1,5-benzothiazepine core often involves the condensation reaction

between a 2-aminobenzenethiol derivative and an α,β-unsaturated carbonyl compound, such

as a chalcone.[5][6]

General Experimental Protocol for 1,5-Benzothiazepine
Synthesis
Starting Materials: A chalcone derivative, 2-Amino-5-methoxybenzenethiol Solvent: e.g.,

Polyethylene glycol 400 (PEG-400) as a green solvent option.[5][6]

Procedure:

Dissolve the chalcone derivative in the chosen solvent.

Add 2-Amino-5-methoxybenzenethiol to the stirred solution.

The reaction mixture is typically heated to facilitate cyclization. An optimal temperature of

60°C has been noted in some green synthesis approaches.[5]

Monitor the reaction progress using an appropriate technique, such as Thin Layer

Chromatography (TLC).

Upon completion, the solvent is removed, and the crude product is purified, often by

recrystallization or column chromatography.

Logical Relationship for 1,5-Benzothiazepine Synthesis
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General Synthesis of 1,5-Benzothiazepines

2-Amino-5-methoxybenzenethiol
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(e.g., in PEG-400, heated)

α,β-Unsaturated Carbonyl
(e.g., Chalcone)

1,5-Benzothiazepine Derivative
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Caption: Logical diagram for the synthesis of 1,5-Benzothiazepines.

Safety and Handling
2-Amino-5-methoxybenzenethiol is classified as harmful if swallowed, causes skin irritation,

and causes serious eye irritation.[2] It may also cause respiratory irritation.[2]

Precautionary Measures:

Handling: Use only in a well-ventilated area. Avoid breathing dust, fumes, gas, mist, vapors,

or spray. Wash skin thoroughly after handling. Do not eat, drink, or smoke when using this

product.

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection.

Storage: Store in a well-ventilated place and keep the container tightly closed. It is

recommended to store under an inert gas and refrigerated (0-10°C) as the compound can be

air, hygroscopic, and heat sensitive.[1]
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First Aid:

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.

If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash it before reuse.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

If Inhaled: Remove person to fresh air and keep comfortable for breathing.

Always consult the Safety Data Sheet (SDS) for complete and detailed safety information

before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b104370#molecular-weight-and-formula-of-2-amino-5-
methoxybenzenethiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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